Cas no 773128-63-5 (Ethyl 2-methoxy-5-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-methoxy-5-(trifluoromethyl)benzoate
• CAS No: 773128-63-5
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4728639
• PubChem ID: 46311403
• Update Time: 2024-03-01

Ethyl 2-methoxy-5-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methoxy-5-(trifluoromethyl)benzoate
• AX8310154
• 2-Methoxy-5-trifluoromethyl-benzoic acid ethyl ester
• Ethyl 2-methoxy-5-(trifluoromethyl)benzoate

• MDL： MFCD06205201
• Inchi： 1S/C11H11F3O3/c1-3-17-10(15)8-6-7(11(12,13)14)4-5-9(8)16-2/h4-6H,3H2,1-2H3
• InChI Key： HBXBCZCLUCECLN-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(C(=O)OCC)=C1)OC)(F)F

Computed Properties

• Exact Mass: 248.06602869g/mol
• Monoisotopic Mass: 248.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives